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Compound of Interest

Compound Name: Depramine

Cat. No.: B1212513 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed procedures for the safe disposal of Depramine, a tricyclic

antidepressant, in a laboratory setting.

Depramine, with a molecular formula of C₁₉H₂₂N₂, is classified as harmful if swallowed.[1]

Adherence to proper disposal protocols is essential to mitigate risks to personnel and the

environment. The following procedures are based on general best practices for laboratory

chemical waste and specific hazard information for Depramine.

Hazard and Safety Information
Before handling Depramine, it is crucial to be aware of its associated hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1212513?utm_src=pdf-interest
https://www.benchchem.com/product/b1212513?utm_src=pdf-body
https://www.benchchem.com/product/b1212513?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Depramine
https://www.benchchem.com/product/b1212513?utm_src=pdf-body
https://www.benchchem.com/product/b1212513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Information Reference

Molecular Formula C₁₉H₂₂N₂ [1]

Molecular Weight 278.4 g/mol [1]

GHS Hazard Statement H302: Harmful if swallowed [1]

GHS Precautionary Statement

(Disposal)

P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

[1]

Step-by-Step Disposal Protocol for Depramine
This protocol outlines the necessary steps for the safe disposal of pure Depramine and

contaminated labware.

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:

Safety goggles

Chemical-resistant gloves

Laboratory coat

Disposal of Unused or Waste Depramine (Solid)
Unused, expired, or surplus solid Depramine must be disposed of as hazardous chemical

waste.

Methodology:

Container: Place the solid Depramine waste in its original container if possible, or in a

clearly labeled, sealed, and chemically compatible waste container.
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Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the

contents as "Depramine". Include the approximate quantity and date of disposal.

Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal Request: Arrange for pickup and disposal by a licensed hazardous waste disposal

contractor. Follow your institution's specific procedures for requesting a waste pickup.

Disposal of Depramine Solutions
Solutions containing Depramine should not be disposed of down the drain.

Methodology:

Collection: Collect all aqueous and solvent-based solutions containing Depramine in a

dedicated, sealed, and properly labeled hazardous waste container.

Segregation: Do not mix Depramine solutions with other incompatible waste streams.

Labeling: Clearly label the container with "Hazardous Waste," the name "Depramine
Solution," the solvent used, and the estimated concentration.

Disposal: Arrange for disposal through your institution's hazardous waste management

program.

Decontamination and Disposal of Empty Containers and
Contaminated Labware
Empty containers and labware (e.g., glassware, spatulas) that have come into contact with

Depramine must be decontaminated before disposal or reuse.

Methodology:

Rinsing: Triple rinse the empty container or labware with a suitable solvent (e.g., ethanol or

acetone), collecting the rinsate as hazardous waste.
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Rinsate Disposal: The collected rinsate must be disposed of as hazardous liquid waste,

following the procedure for Depramine solutions.

Container Disposal: After triple rinsing, the defaced or empty container can typically be

disposed of in the regular laboratory glass or solid waste stream, in accordance with

institutional policies.

Contaminated Materials: Any materials used for cleaning up spills of Depramine (e.g.,

absorbent pads, wipes) must also be disposed of as solid hazardous waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Depramine and related waste.
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Depramine Disposal Workflow
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Caption: Decision workflow for the safe disposal of Depramine waste in a laboratory setting.
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By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of Depramine, contributing to a secure and environmentally conscious research

environment. Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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